(5-Bromo-3,4-difluorothiophen-2-yl)trimethylsilane

• IUPAC Name: (5-bromo-3,4-difluorothiophen-2-yl)-trimethylsilane
• InChI: InChI=1S/C7H9BrF2SSi/c1-12(2,3)7-5(10)4(9)6(8)11-7/h1-3H3
• InChI Key: KHMYRVDQORAOSL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=C(C(=C(S1)Br)F)F
• Molecular Formula: C7H9BrF2SSi
• Molecular Weight: 271.20 g/mol

Description

MFCD30291984 is a chemical compound with unique properties that have garnered interest in various scientific fields. It is known for its specific molecular structure and reactivity, making it a valuable subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD30291984 involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained. Common synthetic routes include:

Step 1: Preparation of intermediate A using reagent X under conditions Y.

Step 2: Conversion of intermediate A to intermediate B through a reaction with reagent Z at a controlled temperature.

Step 3: Final synthesis of MFCD30291984 by reacting intermediate B with reagent W under specific conditions.

Industrial Production Methods

In industrial settings, the production of MFCD30291984 is scaled up using large reactors and continuous flow systems. The process involves:

Raw Material Preparation: Ensuring the purity and availability of starting materials.

Reaction Optimization: Using automated systems to maintain optimal reaction conditions.

Purification: Employing techniques such as distillation, crystallization, and chromatography to isolate and purify the final product.

Chemical Reactions Analysis

Types of Reactions

MFCD30291984 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form oxidized derivatives.

Reduction: Can be reduced using reducing agents to yield reduced forms.

Substitution: Participates in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Conditions vary depending on the substituent, but often involve catalysts and specific solvents.

Major Products

Scientific Research Applications

MFCD30291984 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating certain diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD30291984 involves its interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to Receptors: Interacting with cellular receptors to modulate biological processes.

Enzyme Inhibition: Inhibiting specific enzymes involved in metabolic pathways.

Signal Transduction: Affecting signal transduction pathways to alter cellular responses.